Cas no 80820-34-4 (2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone)

• Product Name: 2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone
• CAS No: 80820-34-4
• MF: C₂₀H₂₂N₂OS
• MW: 338.466483592987
• CID: 3070558
• PubChem ID: 856421
• Update Time: 2025-08-05

2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone
• 2-(Azepan-1-yl)-1-(10H-phenothiazin-10-yl)ethanone
• SMR000278955
• MLS000765849
• AKOS000570361
• HMS2702J17
• CHEMBL1309609
• 80820-34-4

• MDL： MFCD01818296
• Inchi： 1S/C20H22N2OS/c23-20(15-21-13-7-1-2-8-14-21)22-16-9-3-5-11-18(16)24-19-12-6-4-10-17(19)22/h3-6,9-12H,1-2,7-8,13-15H2
• InChI Key： AFMMLOHZMBEPQA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(CN1CCCCCC1)=O

Computed Properties

• Exact Mass: 338.14528450Da
• Monoisotopic Mass: 338.14528450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone

2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone: A Comprehensive Overview

2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone, also known by its CAS Registry Number 80820-34-4, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a phenothiazine core and an azepane ring, which contribute to its unique chemical properties. The structure of this compound is characterized by a phenothiazine moiety (a bicyclic system consisting of a benzene ring fused with a thiazine ring) and an azepane ring (a seven-membered saturated nitrogen-containing ring), connected via an ethanone linkage. This combination makes it a valuable molecule in the fields of pharmacology, material science, and electronic device development.

The synthesis of 2-Azepan-1-yl-1-phenothiazin-10-yl-ethanone typically involves multi-step organic reactions, often employing coupling agents and catalysts to facilitate the formation of the desired heterocyclic structures. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, making it more accessible for research and commercial purposes. The compound's stability under various conditions, including thermal and photochemical stimuli, has been extensively studied, revealing its robustness for use in demanding environments.

In terms of applications, 2-Azepan-1-yl-1-phenthozin-etc. has garnered significant attention in the pharmaceutical industry due to its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for targeted drug delivery systems. Additionally, recent studies have explored its role as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species upon light activation, potentially enhancing cancer treatment efficacy.

The electronic properties of CAS 80820-related compounds are another area of active research. The phenothiazine moiety contributes to strong absorption in the visible spectrum, making this compound suitable for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in materials science have demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and mechanical stability of the resulting materials.

In conclusion, 2-Azepan-derived compounds, particularly CAS No. 80820-related materials, represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new functionalities and optimize existing ones, positioning this compound as a key player in future technological advancements.